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Abstract
Tellurium dibromide (TeBr₂), identified by the CAS number 7789-54-0, is an inorganic

compound of tellurium in the +2 oxidation state. This technical guide provides a comprehensive

overview of its chemical and physical properties, synthesis, reactivity, and known applications.

While tellurium-containing compounds have garnered interest for their potential in materials

science and medicinal chemistry, this document will focus on the available scientific literature

for tellurium dibromide specifically. It aims to be a valuable resource for researchers by

presenting quantitative data in structured tables, outlining experimental contexts, and

illustrating key chemical processes through diagrams. It is important to note that while the

broader field of organotellurium chemistry shows promise in drug development, specific

research into the biological activities of tellurium dibromide is limited.

Chemical and Physical Properties
Tellurium dibromide is a greenish-black to brown crystalline solid.[1][2] It is sensitive to light

and moisture, which contributes to its instability.[1] The fundamental properties of tellurium
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dibromide are summarized in the table below.

Property Value Reference(s)

Chemical Formula TeBr₂ [2]

CAS Number 7789-54-0 [2]

Molecular Weight 287.408 g/mol [2]

Appearance
Greenish-black to brown

crystalline solid
[1][2]

Melting Point 210 °C [1][2]

Boiling Point 339 °C [1][2]

Density ~6.24 g/cm³ [1]

Oxidation State of Te +2 [2]

Solubility
Soluble in ether; decomposed

by water

Synthesis and Reactivity
The synthesis of tellurium dibromide can be approached through several methods, primarily

involving the reduction of higher oxidation state tellurium halides.

Synthesis Methodologies
Two primary methods for the synthesis of tellurium dibromide are:

Reduction of Tellurium Tetrabromide: This involves heating tellurium tetrabromide in the

presence of a reducing agent.[1]

Controlled Hydrolysis: Careful hydrolysis of tellurium tetrabromide under controlled

conditions can also yield tellurium dibromide.[1]

A general workflow for the synthesis and characterization of tellurium dibromide is depicted

below.
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General Workflow for Tellurium Dibromide Synthesis and Characterization

Starting Materials
(e.g., TeBr4, Reducing Agent)

Synthesis
(e.g., Reduction)

Isolation and Purification
(e.g., Distillation, Crystallization)

Characterization
Storage

(Under inert atmosphere, protected from light and moisture)

NMR Spectroscopy
(125Te)

Mass Spectrometry

X-ray Diffraction

Click to download full resolution via product page

A general workflow for the synthesis and characterization of tellurium dibromide.

Reactivity
Tellurium dibromide is a reactive compound, particularly in the presence of moisture and

upon heating. Its key reactions include:

Hydrolysis: It reacts with water, leading to its disproportionation into elemental tellurium and

tellurium tetrabromide.[1]

Decomposition: When heated, tellurium dibromide decomposes to elemental tellurium and

tellurium tetrabromide.[1]

Nucleophilic Reactions: Tellurium dibromide can react with nucleophiles. For instance, it

forms stable complexes with thioureas.
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The reactivity of tellurium halides is a key aspect of their chemistry. The following diagram

illustrates the general reactivity of tellurium halides, placing tellurium dibromide in context.

General Reactivity of Tellurium Halides

Tellurium Dibromide (TeBr2)

Elemental Tellurium (Te)

Disproportionation

Tellurium Tetrabromide (TeBr4)

Disproportionation

Coordination Complexes

Hydrolysis (with H2O) Thermal Decomposition (Heat) Nucleophiles (e.g., Thiourea)

Click to download full resolution via product page

General reactivity pathways for tellurium dibromide.

Spectroscopic and Structural Characterization
The characterization of tellurium compounds often involves specialized spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹²⁵Te NMR is a powerful tool for the

characterization of organotellurium compounds, offering a wide chemical shift range that is

sensitive to the electronic environment of the tellurium atom.[3][4][5][6]

Mass Spectrometry: Mass spectrometry is used to determine the molecular weight and

fragmentation patterns of tellurium-containing compounds.[7][8][9][10]

X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining

the solid-state structure of crystalline tellurium compounds.[11][12]

Applications
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The applications of tellurium dibromide are primarily in the realm of chemical synthesis and

materials science.

Precursor in Chemical Synthesis: It serves as a precursor for the synthesis of other

organotellurium compounds.[1]

Materials Science: Tellurium-based materials are being investigated for their potential in

thermoelectric devices and as semiconductors.[1] Tellurium dibromide can be a starting

material for the creation of these materials.[1]

Catalysis: There is research interest in using tellurium compounds as catalysts in various

chemical reactions.[1]

Biological Activity and Toxicology
The biological activity of tellurium compounds is an area of growing interest, particularly in the

context of drug development. However, it is crucial to note that most of this research focuses

on other tellurium-containing molecules rather than tellurium dibromide itself.

Relevance to Drug Development
Certain tellurium-containing compounds have demonstrated a range of biological activities,

including:

Anticancer Activity: Some organotellurium compounds have been investigated for their

potential as anticancer agents.[1][13][14][15] Their mechanisms of action are thought to

involve the induction of apoptosis and modulation of inflammatory processes.[13][16] The

immunomodulator AS101, an inorganic tellurium complex, has undergone clinical studies in

cancer patients.[1]

Antifungal and Antibacterial Activity: Tellurium nanoparticles have shown antifungal activity

against organisms like Candida albicans, potentially through the inhibition of squalene

monooxygenase.[17][18][19] The antibacterial mechanism of tellurium nanoparticles is

thought to involve membrane damage.[20][21]

It is important to reiterate that these activities have not been specifically attributed to tellurium
dibromide in the reviewed literature.
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Toxicology
Tellurium and its compounds are generally considered toxic.[22] Exposure to tellurium

compounds can cause a range of adverse health effects.

Exposure Route Symptoms and Effects Reference(s)

Inhalation

Irritation to the respiratory

tract, drowsiness, dry mouth,

metallic taste, headache,

nausea, garlic-like odor on

breath. May affect the liver and

central nervous system.

[22][23]

Ingestion

Abdominal pain, constipation,

vomiting, and symptoms

similar to inhalation.

[22][23]

Skin Contact Irritation. [23]

Eye Contact Irritation, redness, and pain. [22][23]

Specific quantitative toxicity data for tellurium dibromide is not readily available. The table

below presents data for elemental tellurium.

Compound Species Route LD50/LC50 Reference(s)

Tellurium Rat Oral 83 mg/kg [23][24]

Tellurium Mouse Oral 20 mg/kg [23]

Tellurium Rabbit Oral 67 mg/kg [23]

Tellurium Rat Inhalation (4h) > 2420 mg/m³ [24][25]

Conclusion
Tellurium dibromide (CAS No. 7789-54-0) is a reactive inorganic compound with established

chemical and physical properties. Its primary utility lies in its role as a precursor in the synthesis

of other tellurium-containing materials and compounds. While the broader class of tellurium
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compounds has shown promise in areas of medicinal chemistry, including anticancer and

antimicrobial applications, there is a notable lack of specific research on the biological activities

and detailed toxicological profile of tellurium dibromide itself. This guide serves as a summary

of the current knowledge and highlights the need for further investigation to fully understand the

potential of this specific tellurium halide, particularly in the context of drug development.

Researchers are advised to handle this compound with appropriate safety precautions due to

the general toxicity of tellurium compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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